Cas no 1956335-65-1 (3-(5,7-Dichloro-3-indolyl)-1-propanamine Hydrochloride)

• Product Name: 3-(5,7-Dichloro-3-indolyl)-1-propanamine Hydrochloride
• CAS No: 1956335-65-1
• MF: C₁₁H₁₃Cl₃N₂
• MW: 279.593319654465
• MDL: MFCD29059241
• CID: 5521372
• Update Time: 2025-10-31

3-(5,7-Dichloro-3-indolyl)-1-propanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5,7-Dichloro-3-indolyl)-1-propanamine Hydrochloride

• MDL： MFCD29059241
• Inchi： 1S/C11H12Cl2N2.ClH/c12-8-4-9-7(2-1-3-14)6-15-11(9)10(13)5-8;/h4-6,15H,1-3,14H2;1H
• InChI Key： FVHWBYIWTFMOED-UHFFFAOYSA-N
• SMILES： C(C1=CNC2=C(C=C(Cl)C=C12)Cl)CCN.Cl

Additional information on 3-(5,7-Dichloro-3-indolyl)-1-propanamine Hydrochloride

Comprehensive Overview of 3-(5,7-Dichloro-3-indolyl)-1-propanamine Hydrochloride (CAS No. 1956335-65-1)

3-(5,7-Dichloro-3-indolyl)-1-propanamine Hydrochloride (CAS No. 1956335-65-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole backbone and dichloro substitutions, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The indole moiety in 3-(5,7-Dichloro-3-indolyl)-1-propanamine Hydrochloride is a critical feature, as it is a common scaffold in many bioactive molecules. The addition of dichloro groups at the 5 and 7 positions enhances its electronic and steric properties, potentially improving its binding affinity to target proteins. This compound is often explored in the context of neurotransmitter analogs and enzyme inhibitors, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for high-purity research chemicals like 3-(5,7-Dichloro-3-indolyl)-1-propanamine Hydrochloride has surged, driven by advancements in high-throughput screening and computational drug design. Scientists frequently search for CAS 1956335-65-1 suppliers or synthetic protocols to facilitate their studies. The compound's stability and solubility in aqueous solutions, owing to its hydrochloride salt form, further contribute to its utility in in vitro and in vivo assays.

Another area of interest is the compound's potential role in central nervous system (CNS) research. Given the growing focus on neurodegenerative diseases and mental health disorders, 3-(5,7-Dichloro-3-indolyl)-1-propanamine Hydrochloride is being investigated for its interactions with serotonin receptors and other neuromodulatory targets. This aligns with the broader scientific community's efforts to develop novel therapeutics for conditions like depression, anxiety, and Parkinson's disease.

From a synthetic chemistry perspective, the preparation of 3-(5,7-Dichloro-3-indolyl)-1-propanamine Hydrochloride involves multi-step organic transformations, including indole functionalization and amine protection-deprotection strategies. Researchers often optimize these processes to achieve higher yields and purity, which are critical for reproducible experimental results. The compound's spectroscopic data (e.g., NMR, MS) and chromatographic profiles are well-documented, aiding in its identification and characterization.

In the context of green chemistry, there is increasing interest in developing sustainable synthetic routes for compounds like 3-(5,7-Dichloro-3-indolyl)-1-propanamine Hydrochloride. Efforts to reduce organic solvent waste and employ catalytic methods are gaining traction, reflecting the broader shift toward environmentally friendly research practices. This compound's versatility makes it a valuable subject for such innovations.

As the scientific community continues to explore the potential of 3-(5,7-Dichloro-3-indolyl)-1-propanamine Hydrochloride, its applications in medicinal chemistry and biochemical assays are expected to expand. Whether as a building block for more complex molecules or a standalone investigational agent, this compound exemplifies the intersection of structural diversity and biological relevance in modern research.